90-86-8

Cinnamedrine

• CAS RN:
• 90-86-8

• Formula:
• C19H23NO

• InChI:
• InChI=1S/C19H23NO/c1-16(19(21)18-13-7-4-8-14-18)20(2)15-9-12-17-10-5-3-6-11-17/h3-14,16,19,21H,15H2,1-2H3/b12-9+

• InChIKey:
• YMJMZFPZRVMNCH-FMIVXFBMSA-N

• Cinnamedrine is a Relaxant of Smooth Muscle.

N'-(2-chlorophenyl)-N-(3-cyclopropyl-3-oxo-1-phenylpropyl)-N-(4-methoxyphenyl)urea

In Stock

• CAS RN:
• 5490-86-8

• Formula:
• C26H25ClN2O3

• InChI:
• InChI=1S/C26H25ClN2O3/c1-32-21-15-13-20(14-16-21)29(26(31)28-23-10-6-5-9-22(23)27)24(17-25(30)19-11-12-19)18-7-3-2-4-8-18/h2-10,13-16,19,24H,11-12,17H2,1H3,(H,28,31)

• InChIKey:
• ISGBOBBFZACZHD-UHFFFAOYSA-N

• N'-(2-chlorophenyl)-N-(3-cyclopropyl-3-oxo-1-phenylpropyl)-N-(4-methoxyphenyl)urea is a useful research compound. Its molecular formula is C26H25ClN2O3 and its molecular weight is 448.9 g/mol. The purity is usually 95%.

Mansonone D

Usually In Stock

• CAS RN:
• 5090-86-8

• Formula:
• C15H14O3

• InChI:
• InChI=1S/C15H14O3/c1-7-5-11-12(9(3)6-18-11)10-4-8(2)14(16)15(17)13(7)10/h4-5,9H,6H2,1-3H3

• InChIKey:
• LTOSSAVPMIKCBC-UHFFFAOYSA-N

• Mansonone D is a natural product found in Thespesia populnea, Talipariti tiliaceum, and other organisms with data available.

2,4-Dimethylpentane-3-thione

Usually In Stock

• CAS RN:
• 13390-86-8

• Formula:
• C7H14S

• InChI:
• InChI=1S/C7H14S/c1-5(2)7(8)6(3)4/h5-6H,1-4H3

• InChIKey:
• BJVASRMDOMQXRQ-UHFFFAOYSA-N

• 2,4-Dimethylpentane-3-thione is a useful research compound. Its molecular formula is C7H14S and its molecular weight is 130.25 g/mol. The purity is usually 95%.

Dimethoxy di-p-cresol

In Stock

• CAS RN:
• 13990-86-8

• Formula:
• C16H18O4

• InChI:
• InChI=1S/C16H18O4/c1-9-5-11(15(17)13(7-9)19-3)12-6-10(2)8-14(20-4)16(12)18/h5-8,17-18H,1-4H3

• InChIKey:
• QXKAEQCGFVTAMN-UHFFFAOYSA-N

• Dimethoxy di-p-cresol is a useful research compound. Its molecular formula is C16H18O4 and its molecular weight is 274.31 g/mol. The purity is usually 95%.

3,4,5-triethoxy-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide

In Stock

• CAS RN:
• 330190-86-8

• Formula:
• C21H22N4O6S

• InChI:
• InChI=1S/C21H22N4O6S/c1-4-29-16-11-14(12-17(30-5-2)18(16)31-6-3)19(26)22-21-24-23-20(32-21)13-8-7-9-15(10-13)25(27)28/h7-12H,4-6H2,1-3H3,(H,22,24,26)

• InChIKey:
• SFRCYEOXHGEVPS-UHFFFAOYSA-N

• 3,4,5-triethoxy-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C21H22N4O6S and its molecular weight is 458.49. The purity is usually 95%.

3-(4-Bromophenyl)-6-(2-piperidin-1-ylethyl)triazolo[4,5-d]pyrimidin-7-one

In Stock

• CAS RN:
• 872590-86-8

• Formula:
• C17H19BrN6O

• InChI:
• InChI=1S/C17H19BrN6O/c18-13-4-6-14(7-5-13)24-16-15(20-21-24)17(25)23(12-19-16)11-10-22-8-2-1-3-9-22/h4-7,12H,1-3,8-11H2

• InChIKey:
• KOUAODHVMYBNGC-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-6-(2-piperidin-1-ylethyl)triazolo[4,5-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C17H19BrN6O and its molecular weight is 403.284. The purity is usually 95%.

2-[3-(anilinomethyl)-7-methyl-2-oxoquinolin-1(2H)-yl]-N-(3-chloro-4-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 893790-86-8

• Formula:
• C26H24ClN3O3

• InChI:
• InChI=1S/C26H24ClN3O3/c1-17-8-9-18-13-19(15-28-20-6-4-3-5-7-20)26(32)30(23(18)12-17)16-25(31)29-21-10-11-24(33-2)22(27)14-21/h3-14,28H,15-16H2,1-2H3,(H,29,31)

• InChIKey:
• WBODFSKHPJVXBE-UHFFFAOYSA-N

• 2-[3-(anilinomethyl)-7-methyl-2-oxoquinolin-1(2H)-yl]-N-(3-chloro-4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H24ClN3O3 and its molecular weight is 461.95. The purity is usually 95%.

6-(3-Iodophenyl)-6-oxohexanoic acid

In Stock

• CAS RN:
• 898790-86-8

• Formula:
• C12H13IO3

• InChI:
• InChI=1S/C12H13IO3/c13-10-5-3-4-9(8-10)11(14)6-1-2-7-12(15)16/h3-5,8H,1-2,6-7H2,(H,15,16)

• InChIKey:
• WYUJKKRJIGVNEB-UHFFFAOYSA-N

• 6-(3-Iodophenyl)-6-oxohexanoic acid is a useful research compound. Its molecular formula is C12H13IO3 and its molecular weight is 332.13 g/mol. The purity is usually 95%.

1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-phenethyl-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014090-86-8

• Formula:
• C26H23F2N3O2

• InChI:
• InChI=1S/C26H23F2N3O2/c27-22-10-4-8-20(14-22)16-31-17-24(25(32)29-13-12-19-6-2-1-3-7-19)26(30-31)33-18-21-9-5-11-23(28)15-21/h1-11,14-15,17H,12-13,16,18H2,(H,29,32)

• InChIKey:
• RZIRNLQGSBNEPK-UHFFFAOYSA-N

• 1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-phenethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C26H23F2N3O2 and its molecular weight is 447.486. The purity is usually 95%.

4-(6-Chloro-2-methylpyrimidin-4-yl)-2,6-dimethylmorpholine

In Stock

• CAS RN:
• 1250690-86-8

• Formula:
• C11H16ClN3O

• InChI:
• InChI=1S/C11H16ClN3O/c1-7-5-15(6-8(2)16-7)11-4-10(12)13-9(3)14-11/h4,7-8H,5-6H2,1-3H3

• InChIKey:
• DHYMBQRDHIJTBH-UHFFFAOYSA-N

• 4-(6-Chloro-2-methylpyrimidin-4-yl)-2,6-dimethylmorpholine is a useful research compound. Its molecular formula is C11H16ClN3O and its molecular weight is 241.72 g/mol. The purity is usually 95%.

2-Amino-6-chloro-3-methylbenzaldehyde

Usually In Stock

• CAS RN:
• 1598290-86-8

• Formula:
• C8H8ClNO

• InChI:
• InChI=1S/C8H8ClNO/c1-5-2-3-7(9)6(4-11)8(5)10/h2-4H,10H2,1H3

• InChIKey:
• FVIRZNKONQKJFI-UHFFFAOYSA-N

• 2-Amino-6-chloro-3-methylbenzaldehyde is a useful research compound. Its molecular formula is C8H8ClNO and its molecular weight is 169.61. The purity is usually 95%.

5-(2,3-Dihydro-5-benzofuryl)isoxazole-3-carboxylic Acid

In Stock

• CAS RN:
• 2104290-86-8

• Formula:
• C12H9NO4

• InChI:
• InChI=1S/C12H9NO4/c14-12(15)9-6-11(17-13-9)7-1-2-10-8(5-7)3-4-16-10/h1-2,5-6H,3-4H2,(H,14,15)

• InChIKey:
• RVGDVYJFDCUMGB-UHFFFAOYSA-N

• 5-(2,3-Dihydro-5-benzofuryl)isoxazole-3-carboxylic Acid is a useful research compound. Its molecular formula is C12H9NO4 and its molecular weight is 231.207. The purity is usually 95%.